Cas no 58457-64-0 (3-(trifluoromethyl)-1,2-dihydroquinoxalin-2-one)

• Product Name: 3-(trifluoromethyl)-1,2-dihydroquinoxalin-2-one
• CAS No: 58457-64-0
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• MDL: MFCD00243991
• CID: 366814
• PubChem ID: 611792
• Update Time: 2025-06-11

3-(trifluoromethyl)-1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3-(trifluoromethyl)-
• 2-HYDROXY-3-(TRIFLUOROMETHYL)QUINOXALIN
• 3-(trifluoromethyl)-1H-quinoxalin-2-one
• 3-(Trifluoromethyl)quinoxalin-2-ol
• 2-Hydroxy-3-(trifluoromethyl)quinoxaline
• 2-trifluoromethylquinoxalin-3(4H)-one
• 3-(trifluoromethyl)quinoxalin-2(1H)-one
• 3-(trifluoromethyl)quinoxalin-2-one
• 3-Trifluoromethyl-1H-quinoxalin-2-one
• 3-trifluoromethyl-2(1H)-quinoxalinone
• trifluoromethylquinoxalinol
• 3-(trifluoromethyl)-1,2-dihydroquinoxalin-2-one
• 58457-64-0
• Maybridge1_002337
• BRD-K67657540-001-08-2
• doi:10.14272/NOGLKXWLUDJZDQ-UHFFFAOYSA-N.1
• HMS548C05
• FT-0640527
• EN300-26302
• 10.14272/NOGLKXWLUDJZDQ-UHFFFAOYSA-N.1
• DivK1c_001089
• Z221586520
• 2-hydroxy-3-(trifluoromethyl)quinoxalin, AldrichCPR
• 2(1H)-Quinoxalinone, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)-2(1H)-quinoxalinone
• SCHEMBL2131608
• doi:10.14272/NOGLKXWLUDJZDQ-UHFFFAOYSA-N.2
• Bionet2_000796
• DTXSID50346389
• trifluoromethyl quinoxalinone
• J-511035
• CDS1_000049
• SR-01000512963
• SR-01000512963-1
• CCG-236058
• AKOS001312151
• SCHEMBL12794446
• 2-hydroxy-3-trifluoromethylquinoxaline
• 3-(Trifluoromethyl)-2(1H)-quinoxalinone #
• CHEMBL1463512
• SMR000413825
• AKOS005632195
• BDBM50241205
• 9J-050
• HMS2767H20
• A831886
• A2J
• MFCD00243991
• 3-(trifluoromethyl)-1H-quinoxalin-2-one;3-(Trifluoromethyl)quinoxalin-2(1H)-one
• HMS1366E04
• MLS000777386
• STK363108
• STK857607
• AG-205/11957348
• DB-021160

• MDL： MFCD00243991
• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-8(15)14-6-4-2-1-3-5(6)13-7/h1-4H,(H,14,15)
• InChI Key： NOGLKXWLUDJZDQ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC2C=CC=CC=2N=1)=O)(F)F

Computed Properties

• Exact Mass: 214.03500
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.51
• Refractive Index: 1.565
• PSA: 46.01000
• LogP: 2.35420

3-(trifluoromethyl)-1,2-dihydroquinoxalin-2-one Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-(trifluoromethyl)-1,2-dihydroquinoxalin-2-one

Comprehensive Overview of 3-(Trifluoromethyl)-1,2-dihydroquinoxalin-2-one (CAS No. 58457-64-0)

3-(Trifluoromethyl)-1,2-dihydroquinoxalin-2-one (CAS No. 58457-64-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery. Researchers are increasingly exploring its potential as a kinase inhibitor or GABA receptor modulator, aligning with current trends in precision medicine and neurodegenerative disease treatment.

In recent years, the demand for fluorinated compounds like 3-(trifluoromethyl)-1,2-dihydroquinoxalin-2-one has surged, driven by their applications in crop protection and veterinary medicine. Its mechanism of action, often linked to enzyme inhibition, resonates with Google searches such as "how do trifluoromethyl groups affect bioactivity?" or "quinoxaline derivatives in agriculture." These queries reflect growing interest in sustainable chemistry and eco-friendly pest control solutions.

The synthesis of CAS 58457-64-0 typically involves cyclization reactions of ortho-phenylenediamine derivatives, a topic frequently discussed in organic chemistry forums. Analytical techniques like HPLC and NMR spectroscopy are critical for purity verification, addressing common quality concerns among purchasers. Notably, its low acute toxicity profile (as per available data) makes it preferable over traditional halogenated analogs in line with REACH regulations.

From an industrial perspective, 3-(trifluoromethyl)quinoxalinone derivatives are being investigated for OLED materials, tapping into the booming electronics market. Patent analyses reveal its utility in light-emitting layers, correlating with search trends around "fluorophores for displays." This dual applicability in life sciences and material science underscores its commercial versatility.

Storage recommendations for 58457-64-0 emphasize protection from moisture and light, with stability data showing compatibility with standard laboratory conditions. Such practical information directly responds to frequent queries like "shelf life of fluorinated heterocycles" or "handling precautions for quinoxalinones," enhancing the article's SEO performance through problem-solving content.

Ongoing clinical trials exploring trifluoromethylated compounds for anti-inflammatory applications further elevate the relevance of this chemical. Its structural similarity to marketed drugs like Rufinamide (a triazole derivative) sparks discussions about bioisosteric replacement strategies – a hot topic in medicinal chemistry circles and PubMed-indexed research.